Cas no 1835705-59-3 ((S,R,S)-AHPC-PEG6-C4-Cl)
(S,R,S)-AHPC-PEG6-C4-Cl Chemical and Physical Properties
Names and Identifiers
-
- (S,R,S)-AHPC-PEG6-C4-Cl
-
- Inchi: 1S/C40H63ClN4O10S/c1-30-36(56-29-43-30)32-11-9-31(10-12-32)26-42-38(48)34-25-33(46)27-45(34)39(49)37(40(2,3)4)44-35(47)28-55-24-23-54-22-21-53-20-19-52-18-17-51-16-15-50-14-8-6-5-7-13-41/h9-12,29,33-34,37,46H,5-8,13-28H2,1-4H3,(H,42,48)(H,44,47)/t33-,34+,37-/m1/s1
- InChI Key: XIGXWMDJELQVSW-WYMKREKISA-N
- SMILES: C(N1C[C@H](O)C[C@H]1C(=O)NCC1C=CC(C2=C(C)N=CS2)=CC=1)(=O)[C@H](C(C)(C)C)NC(=O)COCCOCCOCCOCCOCCOCCCCCCCl
(S,R,S)-AHPC-PEG6-C4-Cl Security Information
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
(S,R,S)-AHPC-PEG6-C4-Cl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S881098-100mg |
(S,R,S)-AHPC-PEG6-C4-Cl |
1835705-59-3 | ≥96% | 100mg |
¥3,500.00 | 2022-10-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50194-1g |
E3 ligase Ligand-Linker Conjugates 9 |
1835705-59-3 | 98% | 1g |
¥22290.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50194-2g |
E3 ligase Ligand-Linker Conjugates 9 |
1835705-59-3 | 98% | 2g |
¥31206.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50194-100mg |
E3 ligase Ligand-Linker Conjugates 9 |
1835705-59-3 | 98% | 100mg |
¥3120.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50194-500mg |
E3 ligase Ligand-Linker Conjugates 9 |
1835705-59-3 | 98% | 500mg |
¥12036.00 | 2023-09-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-30-25mg |
(S,R,S)-AHPC-2-2-2-2-2-2-6-Cl |
1835705-59-3 | >95.00% | 25mg |
¥2650.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-30-50mg |
(S,R,S)-AHPC-2-2-2-2-2-2-6-Cl |
1835705-59-3 | >95.00% | 50mg |
¥3800.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BSMR-30-100mg |
(S,R,S)-AHPC-2-2-2-2-2-2-6-Cl |
1835705-59-3 | >95.00% | 100mg |
¥5700.0 | 2023-09-19 | |
| MedChemExpress | HY-103606-100mg |
(S,R,S)-AHPC-PEG6-C4-Cl |
1835705-59-3 | 96.24% | 100mg |
¥3500 | 2024-05-25 | |
| MedChemExpress | HY-103606-500mg |
(S,R,S)-AHPC-PEG6-C4-Cl |
1835705-59-3 | 98.07% | 500mg |
¥13500 | 2023-08-31 |
(S,R,S)-AHPC-PEG6-C4-Cl Production Method
Production Method 1
1.2 rt
(S,R,S)-AHPC-PEG6-C4-Cl Raw materials
(S,R,S)-AHPC-PEG6-C4-Cl Preparation Products
(S,R,S)-AHPC-PEG6-C4-Cl Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (S,R,S)-AHPC-PEG6-C4-Cl
Introduction to Compound CAS No. 1835705-59-3: (S,R,S)-AHPC-PEG6-C4-Cl
The compound with CAS No. 1835705-59-3, commonly referred to as (S,R,S)-AHPC-PEG6-C4-Cl, is a highly specialized molecule that has garnered significant attention in the fields of pharmacology, materials science, and drug delivery systems. This compound is a derivative of AHPC (Acetylated Hydroxypropyl Cellulose), modified with a PEG6 (Polyethylene Glycol) chain and a C4-Cl (Chloroalkyl) group. The stereochemistry of the molecule, denoted by its (S,R,S) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.
Recent studies have highlighted the potential of (S,R,S)-AHPC-PEG6-C4-Cl in enhancing drug delivery efficiency. The incorporation of PEG6 into the molecule significantly improves its solubility and bioavailability, making it an ideal candidate for targeted drug delivery systems. Additionally, the C4-Cl group enhances the molecule's ability to interact with biological membranes, thereby facilitating drug uptake into target cells.
One of the most promising applications of this compound is in the development of biocompatible polymers for medical devices and implants. The unique combination of AHPC, PEG6, and C4-Cl provides excellent biocompatibility and mechanical stability, which are essential for long-term implant performance. Researchers have demonstrated that (S,R,S)-AHPC-PEG6-C4-Cl can be used to create hydrogels that exhibit controlled drug release profiles, making them suitable for sustained-release therapeutic applications.
The stereochemistry of the molecule, particularly the (S,R,S) configuration, has been shown to influence its interaction with biological systems. Studies have revealed that this configuration enhances the molecule's ability to bind to specific receptors, thereby improving its efficacy in therapeutic applications. Furthermore, the presence of chloroalkyl groups in the structure contributes to its antimicrobial properties, which are highly desirable in medical applications.
In terms of synthesis, (S,R,S)-AHPC-PEG6-C4-Cl is typically produced through a multi-step process involving nucleophilic substitution and polymerization reactions. The use of chiral catalysts ensures the formation of the desired stereochemistry, which is critical for achieving optimal biological activity. Recent advancements in green chemistry have enabled the development of more sustainable synthesis methods for this compound, reducing its environmental footprint.
Looking ahead, the potential applications of (S,R,S)-AHPC-PEG6-C4-Cl are vast and varied. Its unique properties make it a versatile tool in fields ranging from drug delivery to regenerative medicine. As research continues to uncover new insights into its biological behavior and material properties, this compound is poised to play a pivotal role in advancing modern medicine.
1835705-59-3 ((S,R,S)-AHPC-PEG6-C4-Cl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)